5'-Fluoro-2'-iodo-2-hydroxyacetophenone

• Molecular Formula: C8H6FIO2
• Molecular Weight: 280.03 g/mol
• IUPAC Name: 1-(5-fluoro-2-iodophenyl)-2-hydroxyethanone
• InChI: InChI=1S/C8H6FIO2/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3,11H,4H2
• InChI Key: NSMLGQBISMBXTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)CO)I

Description

5’-Fluoro-2’-iodo-2-hydroxyacetophenone: is a chemical compound with the molecular formula C8H6FIO2 It is a derivative of acetophenone, where the phenyl ring is substituted with fluorine, iodine, and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5’-Fluoro-2’-iodo-2-hydroxyacetophenone typically involves the introduction of fluorine and iodine substituents onto the acetophenone core. One common method involves the iodination of 5’-Fluoro-2’-hydroxyacetophenone using iodine and a suitable oxidizing agent. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions: 5’-Fluoro-2’-iodo-2-hydroxyacetophenone can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles under suitable conditions.

Oxidation and Reduction: The hydroxyl group can be oxidized to a carbonyl group or reduced to a methylene group.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions:

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate).

Reduction: Reducing agents like NaBH4 (Sodium borohydride) or LiAlH4 (Lithium aluminium hydride).

Coupling: Palladium catalysts and appropriate ligands under inert atmosphere.

Major Products:

Substitution Products: Depending on the nucleophile used, products can include amines, ethers, or thioethers.

Oxidation Products: Formation of 5’-Fluoro-2’-iodoacetophenone.

Reduction Products: Formation of 5’-Fluoro-2’-iodo-2-methylphenol.

Scientific Research Applications

Chemistry: 5’-Fluoro-2’-iodo-2-hydroxyacetophenone is used as a building block in organic synthesis. Its unique substituents make it a valuable intermediate for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals .

Biology and Medicine: In medicinal chemistry, this compound can be used to develop new drugs. Its structure allows for modifications that can lead to the discovery of new therapeutic agents, particularly in the treatment of diseases where fluorinated compounds have shown efficacy .

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings. Its reactivity makes it suitable for creating materials with enhanced performance characteristics .

Mechanism of Action

The mechanism of action of 5’-Fluoro-2’-iodo-2-hydroxyacetophenone depends on its application. In medicinal chemistry, it may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The presence of fluorine and iodine can influence the compound’s binding affinity and selectivity towards these targets. The hydroxyl group can form hydrogen bonds, further stabilizing the interaction with the target molecule .

Comparison with Similar Compounds

• 5-Fluoro-2-hydroxyacetophenone
• 2-Iodo-5-fluoroacetophenone
• 2-Hydroxy-5-iodoacetophenone

Comparison: 5’-Fluoro-2’-iodo-2-hydroxyacetophenone is unique due to the simultaneous presence of fluorine, iodine, and a hydroxyl group on the acetophenone core. This combination of substituents imparts distinct chemical properties, such as increased reactivity and potential for diverse chemical transformations, compared to its analogs .